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3-(3-Fluorophenyl)cyclobutan-1-

amine hydrochloride

CAS No.: 1311314-22-3

Cat. No.: B3366041

Get Quote

Executive Summary
3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride (CAS: 1807939-75-8) is a highly

versatile fluorinated cyclic amine. In modern drug discovery, the incorporation of fluorine onto

aromatic rings and the utilization of cyclobutane as a rigid, metabolically stable bioisostere for

aliphatic chains are critical strategies for optimizing pharmacokinetic properties.

This whitepaper provides an in-depth, self-validating technical guide to the spectroscopic

characterization of this compound. By triangulating data from Multi-Nuclear Magnetic

Resonance (NMR), High-Resolution Mass Spectrometry (HRMS), and Fourier-Transform

Infrared Spectroscopy (FT-IR), researchers can unequivocally confirm both the structural

connectivity and the salt form of the molecule.
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To ensure high scientific integrity, the characterization of fluorinated small molecules must

follow a strict, self-validating protocol. The workflow below outlines the orthogonal analytical

techniques used to piece together the electronic and structural puzzle of the target compound.
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Figure 1: Integrated spectroscopic workflow for the structural validation of the target compound.
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High-Resolution Spectroscopic Profiling & Causality
Multi-Nuclear NMR Spectroscopy
NMR is the cornerstone of structural elucidation. The presence of the 19 F isotope (100%

natural abundance, spin-1/2) acts as a powerful "NMR spy"[1]. Because fluorine is highly

electronegative, it dramatically alters the local electronic environment, resulting in distinct

scalar couplings ( J -coupling) across the aromatic ring[2].

Causality in Experimental Findings:

13 C-NMR: The most definitive proof of the 3-fluorophenyl moiety is the massive direct

carbon-fluorine coupling ( 1JCF​≈243.5 Hz) at the C3' position. If this doublet is absent, the

structural integrity is compromised. Furthermore, the 2JCF​and 3JCF​couplings propagate

through the ring, splitting the ortho and meta carbons into characteristic doublets.

1 H-NMR: The cyclobutane ring adopts a puckered conformation. The protons on C2 and C4

are diastereotopic and couple with both the C1 and C3 methine protons, resulting in complex

multiplets between 2.20 and 2.65 ppm. The primary amine hydrochloride salt ( −NH3+​)

appears as a broad singlet far downfield (~8.45 ppm) due to the deshielding effect of the

positive charge and slow proton exchange in DMSO- d6​.

Table 1: 1 H NMR Data (400 MHz, DMSO- d6​)
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Chemical Shift
( δ , ppm)

Multiplicity Integration
Coupling
Constant ( J ,
Hz)

Assignment

8.45 br s 3H -
−NH3+​

(Ammonium salt)

7.35 td 1H 8.0, 6.2
Ar-H5' (meta to

F)

7.15 - 7.00 m 3H - Ar-H2', H4', H6'

3.75 - 3.60 m 1H -

C1-H

(Cyclobutane,

adjacent to N)

3.45 - 3.30 m 1H -

C3-H

(Cyclobutane,

adjacent to Ar)

2.65 - 2.50 m 2H -
C2-H, C4-H

(Equatorial-like)

2.35 - 2.20 m 2H -
C2-H, C4-H

(Axial-like)

Table 2: 13 C NMR Data (100 MHz, DMSO- d6​)
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Chemical Shift ( δ ,
ppm)

Multiplicity
Coupling Constant
( JCF​, Hz)

Assignment

162.5 d 243.5 ( 1J ) C3' (Ar-F)

145.2 d 7.5 ( 3J ) C1' (Ar-Cyclobutane)

130.4 d 8.5 ( 3J ) C5' (Ar)

122.6 d 2.8 ( 4J ) C6' (Ar)

113.5 d 21.0 ( 2J ) C4' (Ar)

112.8 d 21.5 ( 2J ) C2' (Ar)

45.6 s - C1 (Cyclobutane-N)

36.2 s -
C2, C4 (Cyclobutane

CH2​)

32.4 s - C3 (Cyclobutane-Ar)

Table 3: 19 F NMR Data (376 MHz, DMSO- d6​)
Chemical Shift ( δ ,
ppm)

Multiplicity
Coupling Constant
( J , Hz)

Assignment

-113.4 td 9.5, 6.0 3-Fluorophenyl group

High-Resolution Mass Spectrometry (HRMS)
Electrospray Ionization (ESI) in positive mode is ideal for this compound because the primary

aliphatic amine has a high proton affinity[3].

Causality in Fragmentation: Upon collisional-induced dissociation (CID), the [M+H]+ parent ion

( m/z 166.1027) undergoes a predictable neutral loss of ammonia ( −17 Da) to form a highly

stabilized cyclobutyl-aryl carbocation ( m/z 149.0761). This specific fragmentation pathway acts

as a self-validating mechanism to confirm the presence of the terminal amine.

Table 4: HRMS (ESI-TOF) Data
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Ion Type Formula Calculated m/z Observed m/z
Mass Error
(ppm)

[M+H]+ (Parent) C10​H13​FN+ 166.1027 166.1031 +2.4

[M+H−NH3​]+ C10​H10​F+ 149.0761 149.0765 +2.6

Vibrational Spectroscopy (FT-IR ATR)
Infrared spectroscopy provides orthogonal confirmation of the functional groups and the

physical state (salt vs. free base) of the molecule.

Causality in Vibrational Modes: The conversion of the free amine to the hydrochloride salt

creates a dense hydrogen-bonding network in the solid state. This manifests as a broad,

intense absorption band spanning 2900–2500 cm −1 , completely masking the sharp, distinct

N-H stretches typically seen in free primary amines. Additionally, the highly polarized C-F bond

produces a strong, sharp stretching vibration at 1245 cm −1 .

Table 5: FT-IR (ATR, Solid State) Key Bands
Wavenumber (cm −1 ) Intensity Assignment

2950 - 2800 Medium
C-H stretching (aliphatic and

aromatic)

2900 - 2500 Strong, Broad
−NH3+​stretching

(characteristic of HCl salts)

1610, 1585 Medium C=C aromatic ring stretching

1245 Strong, Sharp C-F stretching

Standardized Experimental Methodologies
To ensure reproducibility and trustworthiness, the following step-by-step protocols must be

strictly adhered to when replicating these spectroscopic results.

Protocol A: Multi-Nuclear NMR Acquisition
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Sample Preparation: Accurately weigh 15.0 mg of 3-(3-Fluorophenyl)cyclobutan-1-amine
hydrochloride.

Solvation: Dissolve the solid in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​)

containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Ensure complete

dissolution via gentle vortexing.

Instrument Loading: Transfer the homogeneous solution to a standard 5 mm precision NMR

tube.

Acquisition Parameters:

1 H-NMR: 400 MHz, 16 scans, relaxation delay (D1) of 2.0 s.

13 C-NMR: 100 MHz, 1024 scans, complete proton decoupling, D1 of 2.0 s.

19 F-NMR: 376 MHz, 64 scans, referenced to internal CFCl3​(0 ppm) or an external

trifluoroacetic acid standard.

Processing: Apply zero-filling to 64k data points, perform Fourier transformation, and apply

manual phase and baseline correction.

Protocol B: HRMS (ESI-TOF) Acquisition
Sample Preparation: Prepare a 1.0 mg/mL stock solution in LC-MS grade methanol. Dilute to

a final working concentration of 1 µg/mL using a solvent mixture of Methanol/Water (50:50,

v/v) containing 0.1% Formic Acid to promote ionization.

Injection: Inject 2.0 µL of the sample into the LC-HRMS system.

Source Tuning: Operate the ESI source in positive mode ( + ). Set the capillary voltage to 3.5

kV, the desolvation gas temperature to 350°C, and the gas flow to 10 L/min.

Data Collection: Acquire full-scan mass spectra over an m/z range of 50 to 500. For MS/MS

(CID), apply a collision energy of 15-25 eV using Argon as the collision gas.

Protocol C: FT-IR (ATR) Acquisition
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Background Calibration: Clean the diamond Attenuated Total Reflectance (ATR) crystal with

isopropanol and allow it to dry. Collect a background spectrum of ambient air.

Sample Loading: Place 2-3 mg of the dry, solid hydrochloride powder directly onto the center

of the ATR crystal.

Compression: Lower the ATR anvil and apply consistent, firm pressure to ensure intimate

contact between the crystal and the solid sample.

Scanning: Acquire the spectrum from 4000 to 400 cm −1 at a resolution of 4 cm −1 , co-

adding a minimum of 32 scans to achieve a high signal-to-noise ratio.
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Available at: [https://www.benchchem.com/product/b3366041/docs#comprehensive-
spectroscopic-characterization-of-3-3-fluorophenyl-cyclobutan-1-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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